Cas no 1890694-60-6 (3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1890694-60-6
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 5602782
• PubChem ID: 117303062
• Update Time: 2025-11-02

3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine
• 1890694-60-6
• EN300-1770136

• Inchi： 1S/C12H12N4/c1-16-11(13)7-10(15-16)9-4-2-3-8-5-6-14-12(8)9/h2-7,14H,13H2,1H3
• InChI Key： TYXOQUGUUHGTHS-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(C3C=C(N)N(C)N=3)=C12

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine

Research Brief on 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1890694-60-6): Recent Advances and Applications

The compound 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1890694-60-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring both indole and pyrazole moieties, exhibits promising biological activities, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents, owing to its unique structural properties and interactions with key biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The research demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against CDK4/6, with high selectivity over other kinase families. Molecular docking studies revealed that the indole and pyrazole rings form key hydrogen bonds with the ATP-binding pocket of CDK6, while the methyl group enhances metabolic stability.

In addition to its kinase inhibition properties, recent preclinical studies have highlighted the compound's potential in modulating protein-protein interactions (PPIs). A 2024 paper in Nature Chemical Biology reported that 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine analogs could disrupt the Bcl-2/Bax interaction, thereby promoting apoptosis in cancer cells. This finding opens new avenues for developing small-molecule PPI modulators, which have traditionally been challenging targets in drug discovery.

The synthetic accessibility of 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine has also been a focus of recent research. A novel three-component coupling strategy, published in Organic Letters (2023), enables efficient gram-scale synthesis of this scaffold with excellent yield and purity. This methodological advancement addresses previous challenges in obtaining sufficient quantities for biological evaluation and structure-activity relationship (SAR) studies.

From a drug development perspective, pharmacokinetic studies of lead compounds based on this scaffold have shown favorable properties, including good oral bioavailability (F > 60% in rodent models) and acceptable safety profiles in acute toxicity studies. However, recent metabolism studies have identified potential cytochrome P450-mediated oxidation at the indole nitrogen, suggesting that further structural optimization may be required to improve metabolic stability in clinical candidates.

Looking forward, the versatility of 3-(1H-indol-7-yl)-1-methyl-1H-pyrazol-5-amine as a privileged scaffold continues to inspire new research directions. Current investigations are exploring its application in targeted protein degradation (PROTACs), fluorescent probes for biological imaging, and as a fragment for covalent inhibitor development. The compound's unique combination of synthetic tractability and diverse biological activities positions it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.